Cas no 775351-65-0 (Imeglimin (hydrochloride))

Imeglimin (EMD 387008) is an oral hypoglycemic agent Imeglimin can improve insulin sensitivity Conclusion: imeglimin also reduces the production of reactive oxygen species (ROS), increases mitochondrial DNA, and improves mitochondrial function

Imeglimin (hydrochloride) structure

Product Name:Imeglimin (hydrochloride)

CAS No:775351-65-0

Molecular Formula:C₆H₁₄ClN₅

Molecular Weight:191.6619

MDL:MFCD26403798

CID:552663

PubChem ID:24812808

Imeglimin (hydrochloride) Properties

Names and Identifiers

- 1,3,5-Triazine-2,4-diamine,3,6-dihydro-N2,N2,6-trimethyl-, (6R)-
- (4R)-6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine
- 1,3,5-Triazine-2,4-diamine,1,6-dihydro-N,N,6-trimethyl-,(+)-(9CI)
- IMEGLIMIN
- EMD 387008
- EMD-387008
- UNII-UU226QGU97
- Imeglimin (hydrochloride)
- Imeglimin hydrochloride
- Imeglimin HCl
- Emd 387008 (R-imeglimin) HCl
- R-Imeglimin hydrochloride
- BCP11078
- SCHEMBL14868241
- NS00072078
- DTXSID50228237
- AKOS040745212
- DB12509
- Emd 387008 hcl
- BCP11085
- A914497
- (4R)-6-(Dimethylamino)-4-methyl-4,5-dihydro-1,3,5-triazin-2-amine
- HY-14771
- NCGC00378621-02
- (S)-N2,N2,6-Trimethyl-1,6-dihydro-1,3,5-triazine-2,4-diamine
- SCHEMBL2158106
- Q6003719
- CS-1751
- 775351-65-0
- UU226QGU97
- (R)-N2,N2,6-Trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine
- CHEMBL4297514
- Imeglimin [INN]
- IMEGLIMIN [WHO-DD]
- SCHEMBL22029979
- EMD387008
- BRD-K55822903-003-01-8
- imeglimina
- DA-74448
- imeglimine
- DTXCID70150728
- imegliminum
- 794495-43-5
- (6R)-N4,N4,6-trimethyl-1,6-dihydro-1,3,5-triazine-2,4-diamine
- Emd 387008
- Imeglimin
- +Expand
- MDL： MFCD26403798
- InChIKey： UXHLCYMTNMEXKZ-PGMHMLKASA-N
- Inchi： 1S/C6H13N5.ClH/c1-4-8-5(7)10-6(9-4)11(2)3;/h4H,1-3H3,(H3,7,8,9,10);1H/t4-;/m1./s1
- SMILES： Cl[H].N(C([H])([H])[H])(C([H])([H])[H])C1=N[C@]([H])(C([H])([H])[H])N=C(N([H])[H])N1[H]

Computed Properties

Exact Mass: 155.11700
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 155.11709544g/mol
Heavy Atom Count: 12
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1
Topological Polar Surface Area: 66

Experimental Properties

LogP: -0.93180
PSA: 66.01000
Boiling Point: 239.9±23.0 °C(Predicted)
Density: 1.29±0.1 g/cm3(Predicted)

Imeglimin (hydrochloride) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G45A-5mg	1,3,5-Triazine-2,4-diamine,1,6-dihydro-N,N,6-trimethyl-,(+)-(9CI)	775351-65-0	98+%	5mg	$338.00	2024-04-21
A2B Chem LLC	AH51070-5mg	Emd 387008 hcl	775351-65-0	98%	5mg	$201.00	2024-04-19
Aaron	AR00G4DM-1mg	1,3,5-Triazine-2,4-diamine,1,6-dihydro-N,N,6-trimethyl-,(+)-(9CI)	775351-65-0	98%	1mg	$213.00
Ambeed	A220213-2mg	(R)-N2,N2,6-Trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine	775351-65-0	98%	2mg	$166.0	2024-07-24
eNovation Chemicals LLC	D767033-1mg	1,3,5-Triazine-2,4-diamine,1,6-dihydro-N,N,6-trimethyl-,(+)-(9CI)	775351-65-0	98+%	1mg	$220	2022-04-13
MedChemExpress	HY-14771-5mg	Imeglimin	775351-65-0		5mg	￥980	2024-07-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I877420-2mg	Imeglimin	775351-65-0	98%	2mg	￥1,556.10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QS918-50mg	Imeglimin (hydrochloride)	775351-65-0	98+%	50mg	11197CNY
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5394-5mg	Imeglimin	775351-65-0	98%	5mg	￥2092.00	2023-09-10

Imeglimin (hydrochloride) Suppliers

Shenzhen Yaoyuan R&D Center Co.,Ltd

Audited Supplier

(CAS:775351-65-0)

MR./MRS.:LIN ZONG

Phone:13421666688

Email:664261110@QQ.COM

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:775351-65-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Imeglimin (hydrochloride) Related Literature

1. Discovery of novel 1,3,5-triazine-thiazolidine-2,4-diones as dipeptidyl peptidase-4 inhibitors with antibacterial activity targeting the S1 pocket for the treatment of type 2 diabetes

Jitendra Kumar Srivastava,Pragya Dubey,Saumya Singh,Hans Raj Bhat,Mukesh Kumar Kumawat,Udaya Pratap Singh RSC Adv. 2015 5 14095
2. Discovery of imeglimin-inspired novel 1,3,5-triazine derivatives as antidiabetic agents in streptozotocin-induced diabetes in Wistar rats via inhibition of DPP-4

Akanksha Gupta,Hans Raj Bhat,Udaya Pratap Singh RSC Med. Chem. 2023 14 1512
3. Sulfonamide-1,3,5-triazine–thiazoles: discovery of a novel class of antidiabetic agents via inhibition of DPP-4

Hai-De Gao,Peng Liu,Yang Yang,Fang Gao RSC Adv. 2016 6 83438

775351-65-0 (Imeglimin (hydrochloride)) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:775351-65-0)Imeglimin (hydrochloride)

Purity:99%

Quantity:5mg

Price($):223.0